Cas no 73092-79-2 (Benzoic acid,4-chloro-, 4-hydroxyphenyl ester)
73092-79-2 structure
Product Name:Benzoic acid,4-chloro-, 4-hydroxyphenyl ester
CAS No:73092-79-2
MF:C13H9ClO3
MW:248.661762952805
CID:562311
PubChem ID:10354675
Update Time:2025-04-19
Benzoic acid,4-chloro-, 4-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-chloro-, 4-hydroxyphenyl ester
- 4-Chlor-benzoesaeure-(3-trifluormethyl-anilid)
- 4-Chlor-benzoesaeure-(4-hydroxy-phenylester)
- 4-chlorobenzoic acid 4-hydroxyphenyl ester
- 4-chloro-benzoic acid-(3-trifluoromethyl-anilide)
- O-(4-chlorobenzoyl)hydroquinone
- Benzoic acid, 4-chloro-, 4-hydroxyphenyl ester
- SCHEMBL532864
- 4-Chloro-benzoic acid 4-hydroxy-phenyl ester
- Benzoic acid,4-chloro-,4-hydroxyphenyl ester
- 73092-79-2
-
- Inchi: 1S/C13H9ClO3/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8,15H
- InChI Key: QODPSUCGKVLBCA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1
Computed Properties
- Exact Mass: 248.02400
- Monoisotopic Mass: 248.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.357
- Boiling Point: 417.586°C at 760 mmHg
- Flash Point: 206.349°C
- Refractive Index: 1.624
- PSA: 46.53000
- LogP: 3.26480
Benzoic acid,4-chloro-, 4-hydroxyphenyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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